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Compound of Interest

Compound Name: Z-Arg(Mtr)-OtBu

CAS No.: 115608-60-1

Cat. No.: B612919

Get Quote

Introduction and Physicochemical Identity
In complex peptide synthesis—particularly in solution-phase fragment condensation—the

strategic selection of protecting groups is the difference between a high-yielding synthesis and

an intractable mixture of side products. Z-Arg(Mtr)-OtBu is a highly specialized, orthogonally

protected derivative of L-arginine designed to navigate the extreme nucleophilicity and basicity

of the guanidino side chain.

The molecule utilizes a tri-orthogonal protection scheme: a benzyloxycarbonyl (Z or Cbz) group

at the N-terminus, a tert-butyl (OtBu) ester at the C-terminus, and a 4-methoxy-2,3,6-

trimethylbenzenesulfonyl (Mtr) group masking the reactive ω -nitrogen of the guanidino group

[1].
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Property Specification

Chemical Name

N- α -Carbobenzoxy-N- ω -(4-methoxy-2,3,6-

trimethylbenzenesulfonyl)-L-arginine t-butyl

ester

CAS Number 115608-60-1

Molecular Weight 576.70 g/mol

Molecular Formula C28H40N4O7S

Appearance White to off-white powder

Solubility
Soluble in DMF, DCM, and MeOH; Insoluble in

Hexanes

Mechanistic Rationale of the Tri-Orthogonal
Strategy
The design of Z-Arg(Mtr)-OtBu is not arbitrary; it is a self-validating system engineered to

prevent specific side reactions during peptide assembly [2].

The Guanidino Challenge (Mtr Group): Unprotected arginine rapidly undergoes

intramolecular cyclization during carboxyl activation, forming a δ -lactam. The Mtr group

suppresses this by withdrawing electron density from the guanidino nitrogens via its sulfonyl

linker. While highly effective at preventing side reactions, the Mtr group is sterically hindered

and less acid-labile than modern alternatives like Pbf or Pmc, requiring extended acidolysis

for removal [3].

N-Terminal Protection (Z Group): The Z group is completely stable to the acidic conditions

used to cleave the OtBu and Mtr groups. It is selectively removed via catalytic

hydrogenolysis, allowing for the synthesis of H-Arg(Mtr)-OtBu, which can act as a

nucleophile in subsequent fragment condensations.

C-Terminal Protection (OtBu Group): The tert-butyl ester prevents the C-terminus from

participating in unwanted coupling reactions and is rapidly cleaved by Trifluoroacetic Acid

(TFA) via the formation of a stable tert-butyl cation.
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Orthogonal Deprotection Pathways
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Figure 1: Orthogonal deprotection pathways for Z-Arg(Mtr)-OtBu.

Experimental Methodologies & Causality
The following protocols detail the selective manipulation of Z-Arg(Mtr)-OtBu. Every step is

grounded in chemical causality to ensure a self-validating workflow.

Protocol A: Selective N-Terminal Deprotection
(Hydrogenolysis)
Objective: Remove the Z group while leaving Mtr and OtBu intact.

Dissolution: Dissolve 1.0 mmol of Z-Arg(Mtr)-OtBu in 15 mL of HPLC-grade Methanol.

Causality: Methanol provides excellent solubility for both the protected starting material and

the partially deprotected product, while facilitating hydrogen gas diffusion.

Catalyst Addition: Add 10% (w/w) Palladium on Carbon (Pd/C). Warning: Pd/C is pyrophoric.

Add under a blanket of inert Argon.
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Atmosphere Exchange: Evacuate the flask and backfill with Hydrogen gas ( H2​) via a balloon

three times.

Reaction: Stir vigorously at room temperature for 2-4 hours. Causality: The palladium

catalyst facilitates the addition of hydrogen across the benzyl-oxygen bond, releasing volatile

toluene and carbon dioxide ( CO2​). The cessation of CO2​bubbling is a self-validating

indicator of reaction completion.

Workup: Filter the suspension through a pad of Celite to remove the catalyst. Evaporate the

filtrate under reduced pressure to yield H-Arg(Mtr)-OtBu.

Protocol B: Global Acidolytic Cleavage (Mtr and OtBu
Removal)
Objective: Cleave the C-terminal ester and the guanidino protecting group.

The Mtr Cleavage Challenge: During acidolysis, the Mtr group detaches as a highly

electrophilic arylsulfonyl cation ( Ar−SO2+​). If not immediately trapped, this cation will

irreversibly alkylate electron-rich residues (specifically Tryptophan or Tyrosine) [4]. Therefore,

specialized scavenger cocktails are mandatory.

Cocktail Preparation: Prepare a cleavage cocktail of TFA / Thioanisole / 1,2-Ethanedithiol

(EDT) / Anisole in a ratio of 90:5:3:2 (v/v). Causality: Thioanisole is critical here; it acts via a

push-pull mechanism to accelerate the sluggish cleavage of the Mtr group while

simultaneously serving as a soft nucleophile to trap the resulting sulfonyl cation[2].

Reaction: Chill the cocktail to 0°C. Add the peptide (1.0 mmol) and stir. Allow the mixture to

slowly warm to room temperature.

Extended Cleavage: Stir for 8 to 12 hours. Causality: Unlike the OtBu group, which cleaves

in <30 minutes, the Mtr group is heavily stabilized by its three electron-donating methyl

groups and requires prolonged acid exposure for quantitative removal.

Precipitation: Concentrate the TFA under a stream of nitrogen to roughly 20% of its original

volume. Add 10 volumes of ice-cold diethyl ether. Causality: The fully deprotected Z-Arg-OH

peptide is insoluble in cold ether, while the scavengers and cleaved protecting group

byproducts remain highly soluble.
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Isolation: Centrifuge at 3000 x g for 5 minutes. Decant the supernatant and wash the peptide

pellet twice more with cold ether. Lyophilize from water/acetonitrile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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